Cas no 2228990-34-7 (3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine)

• Product Name: 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine
• CAS No: 2228990-34-7
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6093675
• PubChem ID: 165685390
• Update Time: 2025-11-01

3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine
• EN300-1906900
• 3-bromo-5-[(3-methoxyazetidin-3-yl)methyl]pyridine
• 2228990-34-7

• Inchi： 1S/C10H13BrN2O/c1-14-10(6-13-7-10)3-8-2-9(11)5-12-4-8/h2,4-5,13H,3,6-7H2,1H3
• InChI Key： BJUUHHHPFGORFH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC1(CNC1)OC

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine

Professional Introduction to 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine (CAS No: 2228990-34-7)

3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine, a compound with the CAS number 2228990-34-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both bromo and methoxy functional groups, combined with a pyridine core and an azetidinyl side chain, makes it a versatile intermediate for synthesizing novel bioactive molecules.

The compound's structure is characterized by a pyridine ring substituted at the 3-position with a bromo group and at the 5-position with a methyl group linked to an azetidinyl ring. The azetidinyl moiety, further substituted with a methoxy group at the 3-position, introduces additional complexity and reactivity. This structural motif is particularly intriguing because it combines elements that are known to enhance binding affinity and selectivity in biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine compound has been explored as a potential lead in several research initiatives aimed at identifying new therapeutic agents. Its unique scaffold provides a foundation for designing molecules that can interact with specific enzymes or receptors involved in disease processes.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The pyridine ring and azetidinyl side chain in 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine are particularly well-suited for interacting with the ATP-binding pockets of kinases, making it an attractive scaffold for drug design.

Recent studies have demonstrated that compounds with similar structural features can exhibit potent inhibitory activity against various kinases. For instance, derivatives of pyridine-based molecules have shown promise in preclinical trials as inhibitors of tyrosine kinases, which are overactive in many forms of cancer. The bromo and methoxy groups on the pyridine ring can be further modified to optimize binding interactions and improve selectivity against target kinases.

The azetidinyl ring adds an additional layer of complexity to the molecule, providing opportunities for further functionalization. This side chain can be modified to enhance solubility, metabolic stability, or tissue distribution. Moreover, the methoxy group on the azetidinyl ring can serve as a handle for further chemical modifications, allowing researchers to explore diverse chemical space.

In addition to its potential as a kinase inhibitor, 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine has also been investigated for its effects on other biological targets. For example, some derivatives have shown activity against bacterial enzymes involved in DNA replication or transcription. This broad spectrum of activity makes it an attractive candidate for developing novel antibiotics or antiviral agents.

The synthesis of this compound involves several key steps that highlight its complexity and synthetic challenge. The bromination of the pyridine ring followed by nucleophilic substitution with the azetidinyl side chain requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions or flow chemistry, may be employed to improve efficiency and scalability.

The pharmacological evaluation of 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine has revealed several promising properties. In vitro studies have shown that it can inhibit the activity of various kinases with high selectivity. Additionally, preliminary in vivo studies suggest that it exhibits good oral bioavailability and can reach target tissues at effective concentrations.

The development of new drugs is often hampered by issues related to drug resistance or off-target effects. However, the unique structure of 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine offers several advantages that may mitigate these problems. Its ability to interact with multiple targets or its unique mechanism of action could provide alternative approaches for treating resistant diseases.

In conclusion, 3-bromo-5-(3-methoxyazetidin-3-yl)methylpyridine (CAS No: 2228990-34-7) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.